Cas no 103440-03-5 (4-(chloromethyl)-3-nitrobenzoic acid)

4-(chloromethyl)-3-nitrobenzoic acid structure

103440-03-5 structure

Product Name:4-(chloromethyl)-3-nitrobenzoic acid

CAS No:103440-03-5

Molecular Formula:C₈H₆NO₄Cl

Molecular Weight:215.591

MDL:MFCD26801843

CID:4388410

PubChem ID:14927138

4-(chloromethyl)-3-nitrobenzoic acid Properties

Names and Identifiers

- Benzoic acid, 4-(chloromethyl)-3-nitro-
- 4-(chloromethyl)-3-nitrobenzoic acid
- MDL： MFCD26801843

Computed Properties

Exact Mass: 214.9985354g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 214.9985354g/mol
Heavy Atom Count: 14
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 83.1Å²

4-(chloromethyl)-3-nitrobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01B2J8-50mg	4-(chloromethyl)-3-nitrobenzoic acid	103440-03-5	95%	50mg	$182.00
A2B Chem LLC	AV95316-50mg	4-(chloromethyl)-3-nitrobenzoic acid	103440-03-5	95%	50mg	$142.00	2024-04-20
Aaron	AR01B2RK-50mg	4-(chloromethyl)-3-nitrobenzoic acid	103440-03-5	95%	50mg	$164.00
Chemenu	CM468964-250mg	4-(chloromethyl)-3-nitrobenzoic acid	103440-03-5	95%+	250mg	$279
Enamine	EN300-267527-0.05g	4-(chloromethyl)-3-nitrobenzoic acid	103440-03-5	95%	0.05g	$101.0	2023-09-11

4-(chloromethyl)-3-nitrobenzoic acid Related Literature

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7. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

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8. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

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9. Close packings of identical proteins in small spherical capsids and similar proteinaceous shells†

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10. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

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